Cas no 735335-61-2 (ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate)

• Product Name: ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• CAS No: 735335-61-2
• MF: C₁₅H₁₅FN₂O₄S
• MW: 338.354006052017
• CID: 844047
• PubChem ID: 2435457
• Update Time: 2025-10-29

ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• [3-[(3-FLUORO-PHENYLCARBAMOYL)-METHYL]-4-OXO-THIAZOLIDIN-2-YLIDENE]-ACETIC ACID ETHYL ESTER
• {3-[(3-Fluoro-phenylcarbamoyl)-methyl]-4-oxo-thiazolidin-2-ylidene}-acetic acid ethyl ester
• MLS002156192
• Ethyl 2-(3-(2-((3-fluorophenyl)amino)-2-oxoethyl)-4-oxothiazolidin-2-ylidene)acetate
• ethyl 2-(3-{[(3-fluorophenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• HMS3064G22
• SMR001238699
• Ethyl {3-[(3-fluorophenylcarbamoyl)methyl]-4-oxothiazolidin-2-ylidene}acetate
• ETHYL 2-[(2E)-3-{[(3-FLUOROPHENYL)CARBAMOYL]METHYL}-4-OXO-1,3-
• ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• G30000
• SMR000343271
• EN300-06372
• CHEMBL1498309
• ethyl (2Z)-2-[3-[2-(3-fluoroanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• 735335-61-2
• AKOS001053347
• Z25936705
• HMS2687E18
• MLS000517048

• MDL： MFCD06654938
• Inchi： 1S/C15H15FN2O4S/c1-2-22-15(21)7-14-18(13(20)9-23-14)8-12(19)17-11-5-3-4-10(16)6-11/h3-7H,2,8-9H2,1H3,(H,17,19)/b14-7+
• InChI Key： RDUWJGPIUSVVRO-VGOFMYFVSA-N
• SMILES： S1CC(N(/C/1=C\C(=O)OCC)CC(NC1C=CC=C(C=1)F)=O)=O

Computed Properties

• Exact Mass: 338.07365630g/mol
• Monoisotopic Mass: 338.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.6

Additional information on ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate

Comprehensive Guide to Ethyl 2-(3-{(3-Fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS No. 735335-61-2)

The compound ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS No. 735335-61-2) is a specialized organic molecule with a unique structural framework. This thiazolidinone derivative has garnered attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both fluorophenyl and thiazolidinone moieties makes it an interesting candidate for drug discovery programs targeting inflammation, metabolic disorders, and microbial infections.

Recent scientific literature highlights the growing importance of fluorinated thiazolidinone compounds in medicinal chemistry. Researchers are particularly interested in how the 3-fluorophenyl group influences the compound's pharmacokinetic properties and binding affinity to biological targets. The ethyl ester functionality in this molecule also contributes to its lipophilicity, potentially enhancing cell membrane permeability - a crucial factor in drug development.

From a synthetic chemistry perspective, 735335-61-2 represents an excellent example of modern heterocyclic chemistry. The 4-oxo-1,3-thiazolidin core is constructed through sophisticated condensation reactions, while the carbamoylmethyl side chain provides additional points for structural modification. This versatility makes the compound valuable for structure-activity relationship (SAR) studies in pharmaceutical research.

The compound's potential applications extend beyond human health. In agricultural chemistry, similar thiazolidinone derivatives have shown promise as eco-friendly fungicides and plant growth regulators. The fluorine atom in the aromatic ring may contribute to improved pesticidal activity while maintaining favorable environmental profiles - a key consideration in modern agrochemical development.

Analytical characterization of ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications.

In the context of green chemistry, synthetic routes to 735335-61-2 are being optimized to reduce organic solvent use and improve atom economy. Researchers are exploring catalytic methods and microwave-assisted synthesis to prepare this thiazolidinone derivative more efficiently, addressing sustainability concerns in chemical manufacturing.

The commercial availability of ethyl 2-(3-{(3-fluorophenyl)carbamoylmethyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate has enabled broader investigation of its properties. Suppliers typically provide the compound with >95% purity, suitable for most research applications. Proper storage conditions (often at 2-8°C under inert atmosphere) help maintain its stability over time.

From a regulatory standpoint, this compound falls into the category of research chemicals when used appropriately. Researchers working with 735335-61-2 should consult local regulations regarding laboratory safety protocols, particularly concerning handling of fluorinated organic compounds and proper waste disposal procedures.

The future research directions for this compound may include exploration of its: 1) Potential as a kinase inhibitor in cancer research 2) Antimicrobial properties against drug-resistant pathogens 3) Application in material science as a building block for functional materials 4) Role in developing novel diagnostic agents.

For researchers interested in thiazolidinone chemistry, 735335-61-2 serves as an important reference compound. Its well-characterized properties and commercial availability make it valuable for method development, analytical standards, and comparative studies with newly synthesized analogs in both academic and industrial settings.